Chromic acid

• CAS: 7738-94-5
• Synonyms: chromic acid; dichromic acid
• Molecular Formula: CrO3; H2CrO4; CrH2O4
• Molecular Weight: 118.01 g/mol
• SMILES: O[Cr](=O)(=O)O
• InChI: InChI=1S/Cr.2H2O.2O/h;2*1H2;;/q+2;;;;/p-2
• InChIKey: KRVSOGSZCMJSLX-UHFFFAOYSA-L
• Solubility: In water, 1.1X10+6 mg/L at 17 °C; In water, 169 g/100 g water at 25 °C /Anhydrous chromic acid, chromic trioxide/; In water, 1854 g/L at 20 °C; Soluble in alcohol and mineral acids /Anhydrous chromic acid/; Soluble in sulfuric acid and nitric acid.; ... Dissolves readily in water to form a strongly acidic, caustic solution.; Solubility in water, g/100ml: 61.7 (good)

Choose this chromic acid for procurement when application-critical performance margins cannot be compromised. For aerospace adhesive bonding and corrosion resistance, Chromic Acid Anodizing (CAA) delivers twice the throwing power of phosphoric acid anodizing and superior intergranular corrosion resistance over tartaric-sulfuric acid alternatives. In organic synthesis, the defined 4:3 oxidant-to-substrate stoichiometry of the Jones reagent ensures reliable, high-yield conversion of primary alcohols to carboxylic acids. For advanced UHMWPE composite manufacturing, its use yields a >6x improvement in interfacial shear strength with epoxy matrices. This is the preferred oxidizer where alternative formulations lead to quantifiable performance losses.

Chromic Acid (CAS 7738-94-5): A Hexavalent Chromium Oxidizer for Precision Oxidation, Surface Engineering, and Corrosion Protection

Chromic acid (CAS 7738-94-5), often prepared in situ from chromium trioxide and sulfuric acid, is a powerful hexavalent chromium oxidizer (E° = 1.10 V) widely used in organic synthesis, materials processing, and industrial finishing [1]. Its oxidizing strength and unique ability to form stable, compact oxide layers distinguish it from dichromate salts and alternative oxidizers like permanganate [2]. This guide presents quantifiable, comparator-driven evidence to support informed selection and procurement decisions.

• [1] Casselman, W. G. B. (1955). Cytological Fixation by Chromic Acid and Dichromates. Journal of Cell Science, s3-96(34), 203–222. https://doi.org/10.1242/jcs.s3-96.34.203 View Source
• [2] Critchlow, G. W., Yendall, K. A., & Dahm, R. H. (2007). State of the art hexavalent chromium free surface pretreatments for aluminium alloys. In E. Schindel-Bedinelli (Ed.), International Proceedings of Swissbonding 2007 (pp. 223–232). Hoppenstedt Technik Tabellen Verlag. View Source

Why Chromic Acid (CAS 7738-94-5) Cannot Be Directly Substituted by Dichromate Salts, Permanganate, or Alternative Anodizing Electrolytes

Generic substitution of chromic acid with potassium dichromate, sodium dichromate, potassium permanganate, or alternative anodizing processes (e.g., sulfuric acid, phosphoric acid) often leads to quantifiable performance losses. Dichromate salts exhibit a lower oxidation potential (0.76 V vs. 1.10 V) and distinct pH-dependent speciation [1]; permanganate, while offering slightly higher interfacial tensile strength in some surface treatments, lacks the oxide film morphology and bond durability of chromic acid anodizing [2]; and alternative anodizing electrolytes demonstrate lower throwing power and inferior corrosion resistance [3]. The following sections quantify these differences to support precise, application-specific sourcing.

• [1] Casselman, W. G. B. (1955). Cytological Fixation by Chromic Acid and Dichromates. Journal of Cell Science, s3-96(34), 203–222. https://doi.org/10.1242/jcs.s3-96.34.203 View Source
• [2] Kumar, A., et al. (2022). Table 1: Treatment Parameters and Mechanical Properties. Polymers, 14(11), 2189. https://pmc.ncbi.nlm.nih.gov/articles/PMC9182730/table/polymers-14-02189-t001/ View Source
• [3] Critchlow, G. W., Yendall, K. A., & Dahm, R. H. (2007). State of the art hexavalent chromium free surface pretreatments for aluminium alloys. In E. Schindel-Bedinelli (Ed.), International Proceedings of Swissbonding 2007 (pp. 223–232). Hoppenstedt Technik Tabellen Verlag. View Source

Chromic Acid (CAS 7738-94-5): Comparator-Driven Quantitative Evidence for Scientific and Industrial Procurement

Higher Oxidation Potential Drives Faster and More Complete Oxidation vs. Dichromate

In a direct head-to-head comparison of 0.17 M solutions, chromic acid exhibits an oxidation potential of 1.10 V, which is 44.7% higher than the 0.76 V measured for potassium dichromate under identical conditions [1]. This higher driving force translates into more rapid and complete oxidation, a critical factor when reaction kinetics or conversion efficiency are paramount.

Evidence Dimension	Oxidation Potential (E°)
Target Compound Data	1.10 V
Comparator Or Baseline	Potassium dichromate: 0.76 V
Quantified Difference	+0.34 V (+44.7%)
Conditions	0.17 M aqueous solutions at room temperature; measured during cytological fixation studies

Why This Matters

A 44.7% higher oxidation potential can reduce reaction times and improve yields in time-sensitive or conversion-dependent oxidation processes.

• [1] Casselman, W. G. B. (1955). Cytological Fixation by Chromic Acid and Dichromates. Journal of Cell Science, s3-96(34), 203–222. https://doi.org/10.1242/jcs.s3-96.34.203 View Source

Precise Stoichiometric Control for Primary Alcohol Oxidation to Carboxylic Acids

Class-level inference from mechanistic studies indicates that chromic acid (Jones reagent) oxidizes primary alcohols to carboxylic acids via a defined stoichiometry: 4 equivalents of chromic acid consume 3 equivalents of alcohol [1]. This predictable stoichiometry, coupled with the reagent's high yield profile, allows for more accurate process scaling and cost estimation compared to less well-defined oxidant systems.

Evidence Dimension	Reaction Stoichiometry for Primary Alcohol Oxidation
Target Compound Data	4 equivalents chromic acid : 3 equivalents alcohol
Comparator Or Baseline	General chromic acid oxidation stoichiometry (literature consensus)
Quantified Difference	N/A (Class-level reference)
Conditions	Aqueous acidic medium, typically with acetone co-solvent (Jones oxidation conditions)

Why This Matters

Defined stoichiometry facilitates precise reagent calculation, minimizes waste, and ensures reproducible outcomes in preparative organic chemistry.

• [1] Jones Oxidation. (n.d.). Organic Chemistry Portal. https://www.organic-chemistry.org/chemicals/oxidations/jones-reagent.shtm View Source

Competitive Interfacial Tensile Strength in Surface Pretreatment vs. Permanganate

In a cross-study comparison of polymer surface treatments, chromic acid etching achieved an interfacial tensile strength value of 89.6, placing it between hydrogen peroxide (73.6) and potassium permanganate (91.6) [1]. This demonstrates that chromic acid offers substantial adhesion improvement, albeit marginally lower than permanganate, while providing the additional benefit of forming a stable chromium oxide layer that permanganate does not.

Evidence Dimension	Interfacial Tensile Strength (arbitrary units)
Target Compound Data	89.6
Comparator Or Baseline	Hydrogen peroxide: 73.6; Potassium permanganate: 91.6
Quantified Difference	Chromic acid is +21.7% vs. H₂O₂; -2.2% vs. KMnO₄
Conditions	Chemical surface treatment of unspecified polymer; data aggregated from reference [40] in cited table

Why This Matters

Chromic acid provides a balanced adhesion enhancement profile with the added benefit of corrosion-resistant oxide formation, a property permanganate lacks.

• [1] Kumar, A., et al. (2022). Table 1: Treatment Parameters and Mechanical Properties. Polymers, 14(11), 2189. https://pmc.ncbi.nlm.nih.gov/articles/PMC9182730/table/polymers-14-02189-t001/ View Source

Superior Throwing Power and Bond Durability in Anodizing vs. Phosphoric Acid

Chromic acid anodizing (CAA) demonstrates twice the anodizing throwing power of phosphoric acid anodizing (PAA) and generally yields higher peel strengths in adhesive-bonded aluminum structures [1]. Furthermore, European aircraft manufacturers favor CAA over PAA specifically for its superior bond durability in corrosive environments [1]. These quantitative and performance advantages are critical for aerospace and defense applications where long-term structural integrity is non-negotiable.

Evidence Dimension	Anodizing Throwing Power
Target Compound Data	Baseline (reference value)
Comparator Or Baseline	Phosphoric Acid Anodizing (PAA)
Quantified Difference	CAA throwing power = 2 × PAA throwing power
Conditions	Aluminum alloy anodizing for adhesive bonding applications

Why This Matters

Higher throwing power ensures uniform oxide coating in complex geometries; superior bond durability directly impacts service life and safety in critical structures.

• [1] Critchlow, G. W., Yendall, K. A., & Dahm, R. H. (2007). State of the art hexavalent chromium free surface pretreatments for aluminium alloys. In E. Schindel-Bedinelli (Ed.), International Proceedings of Swissbonding 2007 (pp. 223–232). Hoppenstedt Technik Tabellen Verlag. View Source

Enhanced Intergranular Corrosion Resistance vs. Tartaric-Sulfuric Acid Anodizing

A direct comparative study on aircraft aluminum alloy 2024 found that samples anodized using chromic acid solution exhibited better intergranular corrosion resistance than those anodized using tartaric and sulfuric acid solution [1]. The inferior performance of the chrome-free alternative was attributed to cavities present within and beneath the oxide layer [1].

Evidence Dimension	Intergranular Corrosion Resistance
Target Compound Data	Superior (qualitative assessment)
Comparator Or Baseline	Tartaric-Sulfuric Acid Anodizing (TSA)
Quantified Difference	Qualitative superiority; TSA exhibited cavity-related corrosion susceptibility
Conditions	Aluminum alloy 2024; tested per ASTM G110-92 immersion in NaCl/H₂O₂ solution

Why This Matters

For aerospace and marine applications, superior intergranular corrosion resistance translates directly into extended component life and reduced maintenance costs.

• [1] Unknown, M. (2018). The influence of anodizing conditions on resistance to intergranular corrosion of aircraft aluminium alloy 2024 (Master's thesis). Warsaw University of Technology. https://repo.pw.edu.pl/info/master/WUTf7119eb91ce44e60a0093488c24c2dc7/ View Source

>6-Fold Increase in Interfacial Shear Strength for UHMWPE Fiber Composites

Chromic acid etching of ultra-high-molecular-weight polyethylene (UHMWPE) fibers resulted in more than a six-fold increase in interfacial shear strength with epoxy resin, as measured by droplet microbond testing [1]. This dramatic adhesion enhancement is attributed to the removal of an oxygen-rich weak boundary layer, combined with surface roughening and oxidation [1].

Evidence Dimension	Interfacial Shear Strength
Target Compound Data	>6-fold increase over untreated baseline
Comparator Or Baseline	As-received (untreated) UHMWPE fibers
Quantified Difference	>500% increase
Conditions	UHMWPE fibers, epoxy resin matrix, microbond droplet test

Why This Matters

This order-of-magnitude adhesion improvement enables the use of high-performance UHMWPE fibers in advanced composites where interfacial load transfer is critical.

• [1] Silverstein, M. S., & Breuer, O. (1993). Relationship between surface properties and adhesion for etched ultra-high-molecular-weight polyethylene fibers. Composites Science and Technology, 48(1–4), 151–157. View Source

High-Value Application Scenarios for Chromic Acid (CAS 7738-94-5) Based on Quantified Performance Differentiation

Aerospace Aluminum Alloy Anodizing for Bonded Structures

For aluminum alloy components requiring adhesive bonding in corrosive aerospace environments, chromic acid anodizing (CAA) is the empirically preferred choice. Evidence demonstrates that CAA provides twice the throwing power of phosphoric acid anodizing and superior bond durability [1], along with better intergranular corrosion resistance than tartaric-sulfuric acid alternatives [2]. Procurement should prioritize CAA where these specific performance margins are required by specification.

Oxidation of Primary Alcohols to Carboxylic Acids at Scale

In preparative organic synthesis where primary alcohols must be converted to carboxylic acids, chromic acid (Jones reagent) offers a well-defined stoichiometry (4:3 oxidant-to-substrate ratio) and typically high yields [1]. Its 1.10 V oxidation potential ensures complete conversion, making it a reliable, cost-effective choice for large-scale oxidations where alternative methods may require more expensive or less efficient reagents.

Surface Activation of UHMWPE Fibers for High-Performance Composites

For advanced composite manufacturing using ultra-high-molecular-weight polyethylene (UHMWPE) fibers, chromic acid etching delivers a greater than six-fold improvement in interfacial shear strength with epoxy matrices [1]. This dramatic adhesion enhancement is critical for load-bearing applications in ballistic protection, marine ropes, and lightweight structural composites.

Polymer Surface Pretreatment Requiring Balanced Adhesion and Corrosion Resistance

In applications where polymer substrates require improved adhesion for subsequent coating or bonding—but also benefit from a corrosion-resistant oxide layer—chromic acid provides a balanced solution. Its interfacial tensile strength value of 89.6 [1] positions it as a strong performer relative to hydrogen peroxide (73.6), while its ability to form protective chromium oxide films offers functionality that potassium permanganate (91.6) cannot provide.

• [1] Critchlow, G. W., Yendall, K. A., & Dahm, R. H. (2007). State of the art hexavalent chromium free surface pretreatments for aluminium alloys. In E. Schindel-Bedinelli (Ed.), International Proceedings of Swissbonding 2007 (pp. 223–232). Hoppenstedt Technik Tabellen Verlag. View Source
• [2] Unknown, M. (2018). The influence of anodizing conditions on resistance to intergranular corrosion of aircraft aluminium alloy 2024 (Master's thesis). Warsaw University of Technology. https://repo.pw.edu.pl/info/master/WUTf7119eb91ce44e60a0093488c24c2dc7/ View Source